Isocaffeine
Isocaffeine
Brand Name:
Vulcanchem
CAS No.:
519-32-4
VCID:
VC0195696
InChI:
InChI=1S/C8H10N4O2/c1-10-4-9-5-6(10)11(2)8(14)12(3)7(5)13/h4H,1-3H3
SMILES:
CN1C=NC2=C1N(C(=O)N(C2=O)C)C
Molecular Formula:
C8H10N4O2
Molecular Weight:
194.19 g/mol
Isocaffeine
CAS No.: 519-32-4
VCID: VC0195696
Molecular Formula: C8H10N4O2
Molecular Weight: 194.19 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 519-32-4 |
|---|---|
| Product Name | Isocaffeine |
| Molecular Formula | C8H10N4O2 |
| Molecular Weight | 194.19 g/mol |
| IUPAC Name | 1,3,9-trimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C8H10N4O2/c1-10-4-9-5-6(10)11(2)8(14)12(3)7(5)13/h4H,1-3H3 |
| Standard InChIKey | LPHGQDQBBGAPDZ-UHFFFAOYSA-N |
| SMILES | CN1C=NC2=C1N(C(=O)N(C2=O)C)C |
| Canonical SMILES | CN1C=NC2=C1N(C(=O)N(C2=O)C)C |
| Purity | > 95% |
| Synonyms | 3,9-Dihydro-1,3,9-trimethyl-1H-purine-2,6-dione; 1,3,9-Trimethylxanthine; 9-Methyltheophylline; NSC 28332; EP Impurity C for Caffeine |
| PubChem Compound | 1326 |
| Last Modified | Aug 15 2023 |
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